Cas no 622804-96-0 (N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide)

• Product Name: N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide
• CAS No: 622804-96-0
• MF: C₁₉H₁₄F₃NO₂
• MW: 345.315175533295
• CID: 5436993
• Update Time: 2025-06-21

N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide

• Inchi： 1S/C19H14F3NO2/c1-12-6-2-5-9-15(12)23-18(24)17-11-10-16(25-17)13-7-3-4-8-14(13)19(20,21)22/h2-11H,1H3,(H,23,24)
• InChI Key： BDRIATBSFRNIEM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2C(F)(F)F)=CC=C1C(NC1=CC=CC=C1C)=O

Additional information on N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide

N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide (CAS No. 622804-96-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 622804-96-0, belongs to the class of furan derivatives and exhibits a combination of aromatic and heterocyclic functionalities that contribute to its biological activity.

The structure of N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide is characterized by a furan ring substituted with a carboxamide group, which is further functionalized with a 2-methylphenyl and a 2-(trifluoromethyl)phenyl moiety. The presence of the trifluoromethyl group is particularly noteworthy, as it can significantly influence the compound's physicochemical properties and biological activity. Fluorinated compounds are known for their enhanced metabolic stability, improved lipophilicity, and altered binding affinities, making them valuable in drug design.

Recent studies have explored the potential of N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide has also shown promise in cancer research. A study published in Cancer Letters reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism underlying its anticancer activity is believed to involve the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that this compound could be a potential lead for the development of novel anticancer agents.

In addition to its therapeutic potential, N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic profile and to assess its safety and efficacy in preclinical models.

The synthesis of N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide has been reported using various methodologies. One common approach involves the coupling of 5-bromofuran-2-carboxylic acid with 2-methylaniline followed by a Suzuki coupling reaction with 3-trifluoromethylphenylboronic acid. This synthetic route provides a scalable and efficient method for producing this compound, which is essential for both research and potential commercial applications.

In conclusion, N-(2-methylphenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide (CAS No. 622804-96-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the presence of a trifluoromethyl group, contribute to its favorable physicochemical properties and biological activity. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile, making it an exciting area of study in medicinal chemistry.